Cas no 209052-01-7 (N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine)

• Product Name: N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine
• CAS No: 209052-01-7
• MF: C₁₈H₂₄N₂O₈
• MW: 396.391765594482
• CID: 910760
• PubChem ID: 3766273
• Update Time: 2025-06-13

N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine Chemical and Physical Properties

Names and Identifiers

• N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine
• 2-[bis(carboxymethyl)amino]-6-(phenylmethoxycarbonylamino)hexanoic acid
• N6-CARBOBENZYLOXY-N2,N2-BIS(CARBOXYMETHYL)LYSINE,WHITE SOLID
• LogP
• lysine, N2
• MFCD27977806
• SCHEMBL8211666
• SY131107
• 209052-01-7
• 2,2'-((5-(((Benzyloxy)carbonyl)amino)-1-carboxypentyl)azanediyl)diacetic acid
• N~6~-[(benzyloxy)carbonyl]-N~2~,N~2~-bis(carboxymethyl)lysine
• DTXSID30396120
• 6-{[(BENZYLOXY)CARBONYL]AMINO}-2-[BIS(CARBOXYMETHYL)AMINO]HEXANOIC ACID
• AKOS005443776
• N-(5-Carbobenzyloxyamino)-1-carboxypentyl)iminodiacetic Acid
• STK366790
• J-013708

• Inchi： 1S/C18H24N2O8/c21-15(22)10-20(11-16(23)24)14(17(25)26)8-4-5-9-19-18(27)28-12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,19,27)(H,21,22)(H,23,24)(H,25,26)
• InChI Key： RKSASMXBVVMAAS-UHFFFAOYSA-N
• SMILES： OC(C(CCCCNC(=O)OCC1C=CC=CC=1)N(CC(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 396.15300
• Monoisotopic Mass: 396.15326573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 165-170°C
• Boiling Point: 692.2±55.0 °C at 760 mmHg
• Flash Point: 372.5±31.5 °C
• PSA: 156.96000
• LogP: 1.21190
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine

Introduction to N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine (CAS No. 209052-01-7)

N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine, a meticulously synthesized compound with the CAS number 209052-01-7, represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains.

The name N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine provides a detailed insight into its chemical structure. The presence of the Carbobenzyloxy group at the N6 position and the N2,N2-bis(carboxymethyl) modification at the N2 positions highlights its complex and multifaceted nature. These modifications not only enhance the stability and solubility of the compound but also open up new avenues for its use in biochemical assays and drug design.

In recent years, there has been a growing interest in the development of novel reagents that can facilitate high-throughput screening and structural analysis of peptides and proteins. N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine has emerged as a valuable tool in this context. Its ability to serve as a protecting group for lysine residues while maintaining overall molecular integrity makes it an ideal candidate for applications in solid-phase peptide synthesis (SPPS). This property is particularly crucial in the synthesis of complex peptides where selective protection and deprotection steps are essential.

The compound's utility extends beyond peptide synthesis. It has been increasingly employed in proteomics research, where it aids in the selective labeling and detection of specific amino acid residues. The Carbobenzyloxy group, known for its stability under various reaction conditions, ensures that the compound remains intact during harsh chemical treatments, thereby providing reliable results. Furthermore, the N2,N2-bis(carboxymethyl) moiety enhances its compatibility with a wide range of biochemical reagents, making it a versatile choice for researchers.

Recent studies have demonstrated the effectiveness of N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine in enhancing the efficiency of enzyme immobilization processes. By providing a stable and reactive surface for enzyme attachment, this compound has shown promise in improving enzyme stability and activity. This is particularly relevant in biocatalysis, where immobilized enzymes are often preferred over free enzymes due to their increased operational stability and reusability.

The pharmaceutical industry has also shown significant interest in this compound. Its structural features make it a potential candidate for developing novel therapeutic agents. For instance, its ability to mimic natural amino acids could be exploited to design drugs that interact specifically with certain protein targets. Additionally, its role as a chelating agent for metal ions suggests potential applications in treating metal ion deficiencies or toxicities.

In conclusion, N6-Carbobenzyloxy-N2,N2-bis(carboxymethyl)lysine (CAS No. 209052-01-7) is a multifunctional compound with broad applications in biochemical research, pharmaceutical development, and biocatalysis. Its unique structural features and versatile reactivity make it an indispensable tool for scientists working in these fields. As research continues to uncover new applications for this compound, its importance is likely to grow even further.